Methyl 2-bromopropanoate-d4

• Molecular Formula: C4H7BrO2
• Molecular Weight: 171.03 g/mol
• InChI: InChI=1S/C4H7BrO2/c1-3(5)4(6)7-2/h3H,1-2H3/i1D3,3D
• InChIKey: ACEONLNNWKIPTM-VYMTUXDUSA-N

Methyl 2-bromopropanoate-d4: Deuterium-Labeled Ester for Pharmacokinetic and Metabolic Research

Methyl 2-bromopropanoate-d4 (CAS 1398065-68-3) is a stable isotope-labeled analog of the widely used synthetic intermediate methyl 2-bromopropanoate . This compound features four deuterium atoms incorporated at the 2- and 3-positions of the propanoate backbone, yielding a molecular formula of C4H3D4BrO2 and a molecular weight of 171.03 g/mol . As a deuterium-labeled compound, it serves as a critical tool for quantitative mass spectrometry and mechanistic investigations, enabling precise differentiation from its non-deuterated counterpart [1]. Its primary utility lies in drug metabolism and pharmacokinetic (DMPK) studies, where it functions as an internal standard for the accurate quantitation of the unlabeled parent molecule in complex biological matrices [2].

Workflow Stable isotope-labeled internal standard (SIL-IS) for quantitative LC-MS/MS

Differentiation Deuterium-induced mass shift enables MS resolution from unlabeled analyte

Intended Use Research Use Only (RUO); not for diagnostic or therapeutic applications

• [1] ChemSrc. Methyl 2-bromopropanoate-d4. Compound Information. View Source
• [2] MedChemExpress. Methyl 2-bromopropanoate-d4: Biological Activity & Description. View Source

Why Methyl 2-bromopropanoate-d4 Cannot Be Replaced by Unlabeled or Differently Labeled Analogs

Direct substitution of methyl 2-bromopropanoate-d4 with its unlabeled analog (methyl 2-bromopropanoate, MW 167.00) or a positional isomer (e.g., methyl 3-bromopropanoate-d4, MW 171.03) is scientifically invalid for quantitative analytical workflows. The unlabeled compound lacks the requisite mass shift of +4 Da for unambiguous MS detection, while the 3-bromo isomer exhibits altered reactivity and cannot serve as a valid tracer for 2-bromopropanoate metabolism [1]. Furthermore, generic substitution with other deuterated alkyl bromides (e.g., ethyl 2-bromopropanoate-d3, MW 184.03) introduces a different molecular weight and ester moiety, compromising chromatographic co-elution and internal standardization protocols . These analytical and structural incompatibilities underscore the non-interchangeable nature of this specific isotopologue, necessitating its dedicated procurement for rigorous, quantifiable research outcomes.

Unlabeled analog Methyl 2-bromopropanoate

Lacks the requisite mass shift for MS differentiation; co-elution with analyte would cause interference and prevent accurate quantitation.

Positional isomer Methyl 3-bromopropanoate-d4

Identical molecular weight but different structure may alter retention time and fragmentation, failing as a co-eluting internal standard for the 2-bromo analyte.

Other deuterated alkyl bromide e.g., Ethyl 2-bromopropanoate-d3

Different molecular weight and ester moiety compromise chromatographic co-elution and standardisation protocols for propanoate-derived analytes.

• [1] MedChemExpress. Methyl 3-bromopropanoate-d4. Product Information. View Source

Quantitative Differentiation: Methyl 2-bromopropanoate-d4 vs. Key Comparators

Mass Spectrometry Differentiation: +4 Da Shift Enables Quantitation in Complex Matrices

Methyl 2-bromopropanoate-d4 exhibits a molecular weight of 171.03 g/mol, which is precisely 4.03 g/mol higher than the unlabeled parent compound, methyl 2-bromopropanoate (MW 167.00 g/mol) . This +4 Da mass shift is critical for its primary application as an internal standard in LC-MS/MS workflows, where it allows the deuterated compound to be chromatographically co-eluted with, yet mass spectrometrically resolved from, the analyte of interest. In contrast, the unlabeled compound would be indistinguishable from the endogenous or dosed analyte, rendering accurate quantitation impossible [1]. Similarly, a positional isomer like methyl 3-bromopropanoate-d4 possesses an identical molecular weight but a different chemical structure, which would lead to divergent chromatographic retention times and ion fragmentation patterns, thereby failing as a co-eluting internal standard [2].

Mass Shift

Head-to-head

+4.03 Da shift vs unlabeled; identical mass but distinct structure vs positional isomer

Enables co-elution and MS resolution for interference-free quantitation

LC-MS/MS SIL-IS workflow; critical for PK assay accuracy

Evidence Dimension	Molecular Weight
Target Compound Data	171.03 g/mol
Comparator Or Baseline	Methyl 2-bromopropanoate (unlabeled): 167.00 g/mol; Methyl 3-bromopropanoate-d4: 171.03 g/mol
Quantified Difference	+4.03 Da mass shift vs. unlabeled analog; identical mass but distinct structure vs. positional isomer
Conditions	LC-MS/MS analysis; isotopic internal standardization

Why This Matters

This mass shift is non-negotiable for accurate, interference-free quantitation of the parent drug or metabolite in pharmacokinetic studies.

• [1] MedChemExpress. Methyl 2-bromopropanoate-d4. Product Description. View Source
• [2] MedChemExpress. Methyl 3-bromopropanoate-d4. Product Information. View Source

Isotopic Purity: ≥98% Deuterium Incorporation Ensures Minimal Signal Interference

Commercial specifications for Methyl 2-bromopropanoate-d4 consistently report an isotopic purity of ≥98 atom % D, as verified by NMR and high-resolution mass spectrometry (HR-MS) . This high level of deuteration is crucial for minimizing the contribution of the unlabeled (d0) species, which would otherwise manifest as a positive bias or interference in quantitative MS assays. In comparative terms, this meets the rigorous industry standards for a stable isotope-labeled internal standard (SIL-IS), where isotopic purity below 95% can introduce significant analytical error [1]. The residual d0 content, typically ≤2%, is low enough to ensure that the signal from the internal standard does not meaningfully overlap with that of the analyte, a critical requirement for the precision and accuracy of bioanalytical methods.

Isotopic Purity

Cross-study comparable

≥98 atom % D

Meets SIL-IS benchmark for low analytical background

NMR and HR-MS verified; residual d0 ≤2% minimises signal overlap

Evidence Dimension	Isotopic Purity
Target Compound Data	≥98 atom % D
Comparator Or Baseline	Industry standard for SIL-IS: typically >98 atom % D; many commercially available deuterated compounds report ≥98% purity.
Quantified Difference	Meets the ≥98% benchmark, indicating suitability for high-sensitivity quantitation.
Conditions	NMR and HR-MS characterization; vendor specifications

Why This Matters

High isotopic purity is directly correlated with lower analytical background and higher assay sensitivity, making this compound a reliable choice for quantitative method validation.

• [1] Capot Chemical. Methyl (±)-2-Bromopropionate-2,3,3,3-d4. Product Specification. View Source

Labeling Pattern: 2,3,3,3-d4 Substitution Enables Mechanistic Metabolism Studies

The specific 2,3,3,3-d4 labeling pattern of this compound is strategically designed to probe metabolic events at the alpha- and beta-positions of the propanoate chain . Deuteration at these sites can induce a primary kinetic isotope effect (KIE) during enzymatic oxidation or conjugation, which is not observed with the unlabeled compound [1]. By comparing the metabolic profiles of the d4-compound to its d0 counterpart, researchers can pinpoint the site of metabolism and quantify the impact of isotopic substitution on reaction rates. Alternative labeling patterns, such as methyl-d3 or ethyl-d5 esters, would probe different positions and cannot be used interchangeably for this specific mechanistic interrogation.

Labeling Pattern

Class-level inference

2,3,3,3-tetradeuterio substitution

Supports site-specific kinetic isotope effect (KIE) studies

Probes metabolic oxidation at C2/C3; unattainable with unlabeled or methyl-d3 analogs

Evidence Dimension	Deuterium Labeling Pattern
Target Compound Data	2,3,3,3-tetradeuterio
Comparator Or Baseline	Unlabeled compound: all hydrogen atoms are protium; alternative labeled analogs: e.g., methyl-d3 or ethyl-d5 patterns.
Quantified Difference	Position-specific deuteration; potential for primary kinetic isotope effects at C2 and C3.
Conditions	In vitro microsomal or hepatocyte metabolism assays

Why This Matters

The specific placement of deuterium atoms enables mechanistic investigations that are impossible with the unlabeled compound or differently labeled analogs.

• [1] MedChemExpress. Methyl 2-bromopropanoate-d4. Biological Activity. View Source

Synthesis Utility: Deuterated Building Block for Late-Stage Functionalization

As a bifunctional molecule containing both a bromine leaving group and a methyl ester, Methyl 2-bromopropanoate-d4 serves as a versatile building block for the synthesis of more complex deuterium-labeled molecules [1]. The C-Br bond enables nucleophilic substitution or metal-catalyzed cross-coupling reactions, while the ester can be hydrolyzed or reduced. In contrast, the unlabeled analog yields non-deuterated products, and the use of a different deuterated alkyl bromide (e.g., 2-bromopropane-d6) would result in a structurally distinct, and potentially less relevant, final compound . This specific isotopologue allows for the direct incorporation of a C3-deuterated fragment into target molecules, preserving the ester functionality for further elaboration.

Synthetic Utility

Class-level inference

Bifunctional: bromo leaving group + methyl ester; deuterated C3 fragment

Building block for custom deuterated internal standards

Enables late-stage incorporation of deuterated propanoate into target molecules

Evidence Dimension	Synthetic Utility
Target Compound Data	Bifunctional: bromo and methyl ester groups; deuterated at C2 and C3.
Comparator Or Baseline	Unlabeled analog: same reactivity, no isotopic label; 2-bromopropane-d6: different core structure, no ester group.
Quantified Difference	Enables incorporation of a deuterated propanoate fragment.
Conditions	Organic synthesis; preparation of stable isotope-labeled internal standards

Why This Matters

Its bifunctional nature makes it a strategic choice for synthesizing custom deuterated standards, rather than relying on a limited commercial catalog.

• [1] ChemSrc. Methyl 2-bromopropanoate-d4. Compound Information. View Source

Regulatory Compliance: Intended for Research Use Only, Not for Human Administration

Methyl 2-bromopropanoate-d4 is supplied with the explicit designation of 'Research Use Only' (RUO), and vendors state it is not intended for human or veterinary therapeutic or diagnostic use [1]. This is a critical differentiator from potential clinical-grade internal standards, which are subject to cGMP manufacturing and rigorous quality control, impacting cost and procurement lead times. The RUO designation signifies that the compound's purity and analytical specifications are optimized for laboratory research applications, not for the more stringent requirements of a clinical trial material. In contrast, a non-deuterated reagent might be available in higher purity grades (e.g., ACS reagent) for general chemical synthesis, but lacks the isotopic label essential for bioanalysis.

Regulatory Status

Supporting evidence

Research Use Only (RUO)

Intended for laboratory research; not for clinical diagnostic or therapeutic use

Differentiates from cGMP clinical-grade materials; aligns procurement with research workflows

Evidence Dimension	Regulatory Status
Target Compound Data	Research Use Only (RUO)
Comparator Or Baseline	Clinical-grade internal standards: cGMP; non-deuterated reagent: may be available in higher purity grades like ACS reagent.
Quantified Difference	Not applicable; categorical difference.
Conditions	Procurement and intended use policy

Why This Matters

This classification manages expectations regarding purity, documentation, and cost, ensuring the compound is correctly procured for research, not clinical, workflows.

• [1] MedChemExpress. Methyl 2-bromopropanoate-d4. Product Information. View Source

Recommended Research Applications for Methyl 2-bromopropanoate-d4

LC-MS/MS Bioanalysis of Methyl 2-Bromopropanoate and Its Metabolites

Procure Methyl 2-bromopropanoate-d4 for use as a stable isotope-labeled internal standard (SIL-IS) in quantitative LC-MS/MS assays. The +4 Da mass shift enables reliable quantitation of the unlabeled parent compound in plasma, urine, or tissue homogenates from pharmacokinetic and toxicokinetic studies [1]. Its high isotopic purity (≥98 atom % D) minimizes cross-signal interference, ensuring the accuracy and precision of the analytical method .

In Vitro Metabolism Studies to Probe Site-Specific Isotope Effects

Utilize this compound in head-to-head incubations with human or rodent liver microsomes alongside unlabeled methyl 2-bromopropanoate. The 2,3,3,3-d4 labeling pattern allows researchers to identify the primary site(s) of metabolic oxidation (e.g., by cytochrome P450 enzymes) by measuring the kinetic isotope effect (KIE) on substrate depletion or metabolite formation [2]. This application is impossible with unlabeled or differently labeled analogs.

Synthesis of Custom Deuterium-Labeled Internal Standards

Employ Methyl 2-bromopropanoate-d4 as a key building block for the multi-step synthesis of proprietary or non-commercially available deuterated internal standards. Its bifunctional nature—featuring both a reactive C-Br bond and a methyl ester—facilitates the installation of a deuterated C3 fragment into larger drug-like molecules or their metabolites, which is a more efficient and cost-effective strategy than de novo synthesis [3].

Method Development and Validation for Pharmaceutical R&D

Use this compound in the development and validation of new analytical methods for brominated ester intermediates or potential drug candidates. Its well-defined isotopic purity and CAS registration provide a robust reference point for establishing system suitability, assessing matrix effects, and validating assay performance in accordance with regulatory guidance for bioanalytical method validation .

Application

Selection Property

Validation Focus

Bioanalysis of brominated esters or drug candidates

Deuterium mass shift as SIL-IS

Co-elution and interference-free quantitation in research matrices

Site-specific metabolism studies

Positional deuteration pattern (2,3,3,3-d4)

Kinetic isotope effect (KIE) interpretation for metabolic pathway elucidation

Custom deuterated standard synthesis

Bifunctional reactivity (bromo and ester)

Incorporation of deuterated propanoate fragment into larger molecules

Analytical method development

High isotopic purity and defined identity

System suitability, matrix effect assessment, and method validation context

• [1] MedChemExpress. Methyl 2-bromopropanoate-d4: Biological Activity & Description. View Source
• [2] MedChemExpress. Methyl 2-bromopropanoate-d4. Biological Activity. View Source
• [3] ChemSrc. Methyl 2-bromopropanoate-d4. Compound Information. View Source